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Introduction

Poly(diallyldimethylammonium chloride), commonly known as PolyDADMAC or
Polyquaternium-6, is a cationic polymer widely utilized in personal care products, particularly in
hair care formulations such as shampoos and conditioners.[1] Its primary functions are to serve
as a conditioning agent, antistatic agent, and film former.[2][3] This document provides detailed
application notes and experimental protocols for researchers and formulation scientists working
with PolyDADMAC in shampoo systems.

PolyDADMAC's efficacy stems from its high cationic charge density, which allows it to interact
with the negatively charged surface of the hair.[1] Damaged hair, in particular, possesses a
higher negative charge density, making the electrostatic attraction to cationic polymers like
PolyDADMAC even more pronounced. This interaction leads to the deposition of a thin, smooth
film on the hair shaft, resulting in several perceivable benefits, including improved combability,
reduced static, and enhanced shine.[1][4]

Mechanism of Action

The conditioning effect of PolyDADMAC in a shampoo formulation is primarily a
physicochemical process based on electrostatic attraction and the formation of a coacervate
phase.
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o Electrostatic Interaction: Human hair, especially when damaged, carries a net negative
charge due to the presence of cysteic acid residues. PolyDADMAC, being a cationic
polymer, is positively charged and is thus readily attracted to the hair surface. This
neutralizes the negative charges, reducing interfiber repulsion and flyaway hair.

o Coacervation and Deposition: In the anionic environment of a shampoo, PolyDADMAC
interacts with surfactants to form a polymer-surfactant complex known as a coacervate.
During the rinsing process, this coacervate deposits onto the hair surface, delivering
conditioning agents like silicones and oils that may be encapsulated within.

e Film Formation: Upon deposition, PolyDADMAC forms a thin, lubricating film on the hair
cuticle. This film smoothens the hair surface, reduces friction between hair fibers, and helps
to align the cuticles, leading to improved gloss and a softer feel.[1]
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Figure 1: Mechanism of PolyDADMAC deposition.

Formulation Guidelines

The concentration of PolyDADMAC in shampoo formulations can be optimized to achieve the
desired conditioning effect without leading to build-up or a weighed-down feel.

Table 1: Recommended Concentration of PolyDADMAC in Shampoo Formulations
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PolyDADMAC Expected Performance

Formulation Type . ]
Concentration (% wiw) Benefits

Light to moderate conditioning,
Conditioning Shampoo 0.1-05 improved wet and dry
combing, reduced static.[5]

Enhanced conditioning,
2-in-1 Shampoo 03-1.0 significant improvement in

detangling and smoothness.

Intensive conditioning for
Deep Conditioning/Repair 0520 damaged hair, noticeable frizz
Shampoo o reduction and shine

enhancement.[5]

Note: The optimal concentration is dependent on the overall formulation, including the type and
concentration of surfactants and other conditioning agents.

Safety and Regulatory Information

PolyDADMAC, also listed under the INCI name Polyquaternium-6, has been reviewed for its
safety in cosmetic products. The Cosmetic Ingredient Review (CIR) Expert Panel concluded
that Polyquaternium-6 is safe in cosmetics in the present practices of use and concentration.[2]
[3][6] The panel noted that products containing Polyquaternium-6 should be formulated to avoid
the formation of nitrosamines.[2][3] According to a 2020 survey, Polyquaternium-6 is used at
maximum concentrations of up to 1.2% in leave-on products and up to 3% in rinse-off products,
such as hair straighteners.[6][7]

Experimental Protocols

The following protocols are designed to evaluate the performance of shampoos containing
PolyDADMAC.

Instrumental Combing Force Analysis

This protocol measures the force required to comb through a hair tress, providing a quantitative
measure of conditioning and detangling.
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Figure 2: Instrumental combing workflow.

Materials:

Tensile testing instrument with a load cell (e.g., Instron, Dia-Stron)

Hair tresses (standardized for length, weight, and hair type)

Shampoo with and without PolyDADMAC (test and control)

Constant temperature water bath

Comb attachment

Procedure:

e Hair Tress Preparation: Standardize hair tresses by washing with a clarifying shampoo to
remove any residues.

o Baseline Measurement: Wet a hair tress with water at a controlled temperature (e.g., 37°C)
and perform an initial combing force measurement.

e Shampoo Application: Apply a standardized amount of the test or control shampoo to the wet
hair tress and lather for a specified time (e.g., 1 minute).

» Rinsing: Rinse the hair tress thoroughly with water for a set duration (e.g., 1 minute).

+ Wet Combing Measurement: Immediately measure the wet combing force.

e Drying: Allow the hair tress to dry under controlled conditions (e.g., hanging overnight at
constant temperature and humidity).

e Dry Combing Measurement: Measure the dry combing force.
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o Data Analysis: Calculate the percentage reduction in combing force compared to the
baseline and the control shampoo.

Table 2: Representative Data for Wet Combing Force Reduction

Mean Peak Combing Force

Shampoo Formulation % Reduction vs. Control
(9f)

Control (without a5

PolyDADMAC)

Shampoo with 0.2%
55 35.3%

PolyDADMAC

Shampoo with 0.5%
42 50.6%

PolyDADMAC

Zeta Potential Measurement

This protocol assesses the change in the surface charge of hair after treatment with a shampoo
containing PolyDADMAC, providing evidence of its deposition.

Materials:

Zeta potential analyzer with a cell for fibers

Hair fibers

Shampoo with and without PolyDADMAC

Deionized water
Procedure:

o Baseline Measurement: Measure the zeta potential of untreated hair fibers in deionized
water. Virgin hair typically exhibits a negative zeta potential.[8]

e Shampoo Treatment: Immerse the hair fibers in a diluted solution of the test or control
shampoo for a specified time.
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» Rinsing: Rinse the hair fibers thoroughly with deionized water.
o Zeta Potential Measurement: Measure the zeta potential of the treated hair fibers.

o Data Analysis: Compare the zeta potential values before and after treatment. A shift towards
a less negative or even positive zeta potential indicates the deposition of the cationic
polymer. For instance, virgin hair might have a zeta potential of approximately -30 mV, which
can shift to a less negative value after shampooing.[3]

Table 3: Representative Zeta Potential Data for Hair Fibers

Treatment Zeta Potential (mV)
Untreated Hair -30.2 £ 0.05

After Control Shampoo -27.2+0.8

After Shampoo with PolyDADMAC -155+1.2

Hair Shine (Luster) Analysis

This protocol quantifies the shine of hair tresses using a goniophotometer, which measures the
intensity of reflected light at various angles.[9][10][11]

e M TS Initial Goniophotometer Treat with Shampoo Rinse and Dry Tress Final Goniophotometer Analyze Reflection Curves
P Measurement (Control vs. PolyDADMAC) Y Measurement t and Calculate Shine Index
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Figure 3: Hair shine analysis workflow.

Materials:
e Goniophotometer
e Hair tresses

e Shampoo with and without PolyDADMAC
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Procedure:

Baseline Measurement: Mount a hair tress in the goniophotometer and measure the baseline
light reflection profile.[9]

o Shampoo Treatment: Treat the hair tress with the test or control shampoo as described in the
combing force protocol.

» Final Measurement: After drying, remount the hair tress and measure the final light reflection
profile.[9]

o Data Analysis: Analyze the changes in the specular and diffuse reflection peaks to quantify
the increase in shine.

Sensory Evaluation

Atrained panel evaluates the performance of the shampoo on hair tresses or in a half-head
test to assess attributes that are difficult to measure instrumentally.

Attributes to Evaluate:

o Wet Stage: Ease of spreading, foam characteristics, ease of detangling, slipperiness.

o Dry Stage: Ease of detangling, force to comb, slipperiness, residue, static, and overall feel.
Procedure:

e Panelist Training: Train a panel of evaluators to recognize and score the different sensory
attributes on a standardized scale.

e Blinded Evaluation: Provide panelists with coded samples of the control and test shampoos.

» Half-Head Test: Apply the control shampoo to one half of the head and the test shampoo to
the other half.

» Evaluation: Panelists or a professional hairdresser will then evaluate and score the
predefined attributes at different stages (wet, during rinsing, and dry).
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» Data Analysis: Statistically analyze the scores to determine significant differences between
the formulations.

Conclusion

PolyDADMAC is a versatile and effective conditioning polymer for use in a wide range of
shampoo formulations. Its performance can be tailored by adjusting its concentration and in
combination with other ingredients. The protocols outlined in this document provide a
framework for the systematic evaluation of shampoos containing PolyDADMAC, enabling
researchers and formulators to substantiate performance claims and develop optimized hair
care products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Use of
PolyDADMAC in Shampoos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216736#use-of-polydadmac-in-personal-care-
products-like-shampoos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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